Cas no 2751602-92-1 ((3S)-3-(bromomethyl)-3,4-dihydro-1H-2-benzopyran)

• Product Name: (3S)-3-(bromomethyl)-3,4-dihydro-1H-2-benzopyran
• CAS No: 2751602-92-1
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 6207336
• PubChem ID: 97102722
• Update Time: 2025-06-12

(3S)-3-(bromomethyl)-3,4-dihydro-1H-2-benzopyran Chemical and Physical Properties

Names and Identifiers

• 2751602-92-1
• EN300-37274978
• (3S)-3-(bromomethyl)-3,4-dihydro-1H-2-benzopyran

• Inchi： 1S/C10H11BrO/c11-6-10-5-8-3-1-2-4-9(8)7-12-10/h1-4,10H,5-7H2/t10-/m0/s1
• InChI Key： PEYMTLILTINUML-JTQLQIEISA-N
• SMILES： BrC[C@@H]1CC2C=CC=CC=2CO1

Computed Properties

• Exact Mass: 225.99933g/mol
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on (3S)-3-(bromomethyl)-3,4-dihydro-1H-2-benzopyran

Latest Research Advances on (3S)-3-(bromomethyl)-3,4-dihydro-1H-2-benzopyran (CAS: 2751602-92-1)

In recent years, (3S)-3-(bromomethyl)-3,4-dihydro-1H-2-benzopyran (CAS: 2751602-92-1) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel therapeutic agents. This compound, characterized by its unique benzopyran scaffold and bromomethyl functional group, has attracted significant attention due to its potential applications in drug discovery and medicinal chemistry. Recent studies have focused on optimizing its synthetic routes, exploring its reactivity, and evaluating its utility in the construction of complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of (3S)-3-(bromomethyl)-3,4-dihydro-1H-2-benzopyran via a stereoselective approach, achieving high yield and purity. The researchers employed asymmetric catalysis to control the stereochemistry at the 3-position, which is critical for the biological activity of downstream derivatives. This advancement addresses previous challenges in obtaining enantiomerically pure forms of the compound, paving the way for more efficient production of chiral drug candidates.

Further investigations have explored the compound's utility as a building block for pharmacologically relevant structures. A team at the University of Cambridge reported its application in the synthesis of benzopyran-based kinase inhibitors, showing promising activity against several cancer-associated kinases. The bromomethyl group serves as a versatile handle for further functionalization, enabling the introduction of diverse pharmacophores through nucleophilic substitution reactions. These findings highlight the compound's potential in targeted drug design.

Recent pharmacological evaluations have revealed that derivatives of (3S)-3-(bromomethyl)-3,4-dihydro-1H-2-benzopyran exhibit interesting biological profiles. A 2024 study in Bioorganic & Medicinal Chemistry Letters described a series of analogs demonstrating selective modulation of G-protein-coupled receptors (GPCRs) with potential applications in neurological disorders. The benzopyran core appears to contribute to favorable blood-brain barrier penetration, while the 3-position modifications allow for fine-tuning of receptor affinity and selectivity.

From a safety and ADME (Absorption, Distribution, Metabolism, and Excretion) perspective, recent preclinical studies have provided valuable insights. Research conducted at the National Institutes of Health characterized the metabolic pathways of (3S)-3-(bromomethyl)-3,4-dihydro-1H-2-benzopyran derivatives, identifying major metabolites and potential drug-drug interactions. These findings are crucial for the further development of benzopyran-based therapeutics and underscore the importance of early-stage ADME profiling in drug discovery programs.

Looking forward, the unique structural features of (3S)-3-(bromomethyl)-3,4-dihydro-1H-2-benzopyran continue to inspire innovative research directions. Current investigations are exploring its use in PROTAC (Proteolysis Targeting Chimera) design, where the compound serves as a linker between target-binding and E3 ligase-binding moieties. Additionally, its application in antibody-drug conjugates (ADCs) is being evaluated, leveraging the reactivity of the bromomethyl group for bioconjugation. These emerging applications highlight the compound's versatility and enduring relevance in modern drug discovery.